Cas no 1057436-62-0 (2-{2-cyano-3-[2,5-dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-yl]prop-2-enamido}benzoic acid)

• Product Name: 2-{2-cyano-3-[2,5-dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-yl]prop-2-enamido}benzoic acid
• CAS No: 1057436-62-0
• Molecular Formula: C₂₄H₂₁N₃O₃
• Molecular Weight: 399.441845655441
• CID: 6045249
• PubChem ID: 40645809

2-{2-cyano-3-[2,5-dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-yl]prop-2-enamido}benzoic acid Properties

Names and Identifiers

• 1057436-62-0
• Z44395225
• EN300-25292542
• 2-[[(E)-2-cyano-3-[2,5-dimethyl-1-(4-methylphenyl)pyrrol-3-yl]prop-2-enoyl]amino]benzoic acid
• 2-{2-cyano-3-[2,5-dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-yl]prop-2-enamido}benzoic acid

• InChIKey： OWFHTQFPIDOVIT-CPNJWEJPSA-N
• Inchi： 1S/C24H21N3O3/c1-15-8-10-20(11-9-15)27-16(2)12-18(17(27)3)13-19(14-25)23(28)26-22-7-5-4-6-21(22)24(29)30/h4-13H,1-3H3,(H,26,28)(H,29,30)/b19-13+
• SMILES： O=C(/C(/C#N)=C/C1C=C(C)N(C2C=CC(C)=CC=2)C=1C)NC1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 399.15829154g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 399.15829154g/mol
• Heavy Atom Count: 30
• Complexity: 717
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 95.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives